Cas no 55304-75-1 (2,6-Dichloro-3-(trifluoromethyl)pyridine)

• Product Name: 2,6-Dichloro-3-(trifluoromethyl)pyridine
• CAS No: 55304-75-1
• MF: C₆H₂Cl₂F₃N
• MW: 215.987989902496
• MDL: MFCD00042245
• CID: 56741
• PubChem ID: 24883616
• Update Time: 2025-05-20

2,6-Dichloro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethyl)pyridine
• 2,6-Dichloro-3-trifluoromethylpyridine
• 2,6-Dichloro-3-[trifluoromethyl]pyridine
• 2,5-DIBENZYL-6A-METHYL-HEXAHYDRO-PENTALENE-3A-CARBOXYLIC ACID ETHYL ESTER
• 2,6-dichloro-5-trifluoromethylpyridine
• 2,6-dichloronicotinonitrile
• MFCD00042245
• EN300-17182
• 55304-75-1
• DTXSID00203852
• SCHEMBL855349
• AM62716
• HMS1786K12
• SY023826
• RB1094
• CS-W008192
• 2,6-dichloro-3-trifluoromethyl -pyridine
• W-105570
• Pyridine, 2,6-dichloro-3-(trifluoromethyl)-
• 2,6-dichloro-3-trifluoromethyl pyridine
• BCP31456
• AC-28814
• FT-0610566
• 2,6-Dichloro-alpha,alpha,alpha-trifluoro-3-picoline
• EINECS 259-585-8
• AKOS001044538
• 2,6-dichloro-3-(trifluoromethyl)-pyridine
• 2,6-Dichloro-3-trifluoromethyl-pyridine
• A8011
• Z56899045
• NS00057483
• 2,6-Dichloro-5-trifluoromethyl-pyridine
• 2,6-Dichloro-3-(trifluoromethyl)pyridine, 98%
• BBL100429
• DTXCID30126343
• DB-031041
• STL554223

• MDL： MFCD00042245
• Inchi： 1S/C6H2Cl2F3N/c7-4-2-1-3(5(8)12-4)6(9,10)11/h1-2H
• InChI Key： UPWAAFFFSGQECJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(F)(F)F
• BRN： 1570287

Computed Properties

• Exact Mass: 214.95200
• Monoisotopic Mass: 214.951639
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: liquid
• Density: 2.008 g/mL at 25 °C(lit.)
• Melting Point: 194 °C
• Boiling Point: 194-196 °C(lit.)
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.4850(lit.)
• PSA: 12.89000
• LogP: 3.40720
• Solubility: Not available

2,6-Dichloro-3-(trifluoromethyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H315,H319,H335
• Warning Statement： P261,P264,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： S26-S36/37-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R25; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Additional information on 2,6-Dichloro-3-(trifluoromethyl)pyridine

Introduction to 2,6-Dichloro-3-(trifluoromethyl)pyridine (CAS No. 55304-75-1)

2,6-Dichloro-3-(trifluoromethyl)pyridine, identified by its CAS number 55304-75-1, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aromatic compound features a pyridine core substituted with two chlorine atoms at the 2- and 6-positions, and a trifluoromethyl group at the 3-position. The unique combination of electron-withdrawing and electron-donating groups on its structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>2,6-Dichloro-3-(trifluoromethyl)pyridine molecule's electronic properties are influenced by the presence of the chlorine atoms and the trifluoromethyl group. The chlorine substituents enhance electrophilic aromatic substitution reactions, while the trifluoromethyl group contributes to metabolic stability and lipophilicity in derived compounds. These characteristics make it particularly useful in the development of agrochemicals and pharmaceuticals where such properties are desirable.

In recent years, there has been growing interest in< strong>2,6-Dichloro-3-(trifluoromethyl)pyridine due to its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). For instance, researchers have leveraged its reactivity to develop novel kinase inhibitors targeting various therapeutic areas. The compound's ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of complex molecular architectures.

One notable application of< strong>2,6-Dichloro-3-(trifluoromethyl)pyridine is in the synthesis of antiviral agents. The trifluoromethyl group, in particular, has been shown to improve pharmacokinetic profiles by enhancing binding affinity and reducing susceptibility to metabolic degradation. This has led to several research efforts aimed at developing next-generation antiviral drugs incorporating this moiety.

The agrochemical industry also benefits from< strong>2,6-Dichloro-3-(trifluoromethyl)pyridine, where it serves as a precursor for herbicides and insecticides. Its structural features contribute to its efficacy by improving solubility and stability under environmental conditions. This makes it a preferred choice for formulating crop protection agents that are both effective and sustainable.

The synthesis of< strong>2,6-Dichloro-3-(trifluoromethyl)pyridine typically involves chlorination and trifluoromethylation reactions on a pyridine backbone. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that industrial-scale production meets stringent quality standards. These methods often employ catalytic systems that enhance reaction efficiency while minimizing waste.

In conclusion, 2,6-Dichloro-3-(trifluoromethyl)pyridine (CAS No. 55304-75-1) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of highly functionalized molecules with improved biological activity and stability. As research continues to uncover new applications for this compound, its importance in chemical synthesis is likely to grow further.